Cas no 946260-12-4 (2-(4-chlorophenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide
• CAS No: 946260-12-4
• MF: C₂₁H₁₉ClN₂O₄S₂
• MW: 462.969561815262
• CID: 5515945
• Update Time: 2025-11-05

2-(4-chlorophenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-chlorophenoxy)-N-[1,2,3,4-tetrahydro-1-(2-thienylsulfonyl)-6-quinolinyl]-
• 2-(4-chlorophenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide

• Inchi： 1S/C21H19ClN2O4S2/c22-16-5-8-18(9-6-16)28-14-20(25)23-17-7-10-19-15(13-17)3-1-11-24(19)30(26,27)21-4-2-12-29-21/h2,4-10,12-13H,1,3,11,14H2,(H,23,25)
• InChI Key： SFPBDVCIGBINHR-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1SC=CC=1)(=O)=O)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide

Introduction to 2-(4-chlorophenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS No. 946260-12-4)

The compound 2-(4-chlorophenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide, identified by the CAS registry number 946260-12-4, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of tetrahydroquinoline derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a tetrahydroquinolinyl group, a thiophene sulfonyl moiety, and a phenoxy substituent, each contributing to its unique chemical properties and bioactivity.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. These compounds are known for their ability to modulate various cellular pathways and exhibit potent activity against diseases such as cancer, inflammation, and neurodegenerative disorders. The integration of a thiophene sulfonyl group into the molecule enhances its pharmacokinetic properties, including improved solubility and bioavailability. Additionally, the presence of a 4-chlorophenoxy substituent introduces electronic and steric effects that can further modulate the compound's interactions with biological targets.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that tetrahydroquinoline derivatives can inhibit key enzymes involved in tumor progression and metastasis. For instance, research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific signaling pathways that are overactivated in cancer cells.

Moreover, the incorporation of a thiophene sulfonyl group has been shown to enhance the compound's stability in physiological conditions. This stability is crucial for maintaining its efficacy during pharmacological interventions. Recent studies have also explored the use of this compound as a potential anti-inflammatory agent. Its ability to suppress pro-inflammatory cytokines and inhibit NF-kB signaling pathways makes it a candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In terms of synthesis, the preparation of 2-(4-chlorophenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The synthesis begins with the preparation of the tetrahydroquinoline core through cyclization reactions. Subsequent steps involve functionalization with the phenoxy and thiophene sulfonyl groups using methods such as nucleophilic substitution and coupling reactions.

The structural features of this compound also make it an attractive candidate for further modification and optimization. Researchers are currently exploring analogs with different substituents to enhance its potency and reduce potential side effects. For example, variations in the phenoxy group or modifications to the thiophene sulfonyl moiety are being investigated to improve selectivity for specific biological targets.

In conclusion, 2-(4-chlorophenoxy)-N-1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylacetamide (CAS No. 946260-12-4) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities position it as a valuable tool in drug discovery efforts targeting cancer, inflammation, and other debilitating diseases. Continued research into its mechanisms of action and further optimization will undoubtedly unlock its full therapeutic potential.